Cas no 32212-33-2 (Benzamide, N-methyl-2-(methylamino)-)

• Product Name: Benzamide, N-methyl-2-(methylamino)-
• CAS No: 32212-33-2
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1450497
• PubChem ID: 10931778
• Update Time: 2025-06-11

Benzamide, N-methyl-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-methyl-2-(methylamino)-
• Z805298064
• DB-144279
• CS-0248171
• EN300-392890
• Oprea1_370707
• G23814
• AKOS009055144
• N-methyl-2-methylamino-benzamide
• 32212-33-2
• N-methyl-2-(methylamino)benzamide
• SCHEMBL2061071

• Inchi： 1S/C9H12N2O/c1-10-8-6-4-3-5-7(8)9(12)11-2/h3-6,10H,1-2H3,(H,11,12)
• InChI Key： FAJJQQFBCYLHHT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1NC)NC

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide, N-methyl-2-(methylamino)-

Professional Introduction to Benzamide, N-methyl-2-(methylamino)- (CAS No. 32212-33-2)

Benzamide, N-methyl-2-(methylamino)-, with the chemical formula C₉H₁₄N₂O, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 32212-33-2, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both amide and amino functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure consists of a benzene ring substituted with an amide group at the 2-position and a methylamino group at the 3-position. This arrangement imparts specific electronic and steric properties that are exploited in drug design and development. The amide functionality is known to participate in hydrogen bonding, which is crucial for the binding affinity of many pharmacological agents to their target proteins.

In recent years, Benzamide, N-methyl-2-(methylamino)- has been studied for its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Research has indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for therapeutic intervention. For instance, studies have explored its interaction with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in inflammatory responses.

The synthesis of Benzamide, N-methyl-2-(methylamino)- typically involves multi-step organic reactions, including condensation reactions to form the amide bond and nucleophilic substitutions to introduce the methylamino group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are essential for producing high-quality intermediates that can be further modified into more complex pharmacophores.

One of the most compelling aspects of this compound is its role as a scaffold for drug discovery. By modifying its structure, chemists can generate libraries of derivatives with tailored biological activities. For example, replacing the methylamino group with other nitrogen-containing heterocycles has led to compounds with enhanced binding affinity and selectivity for specific targets. Such modifications are critical in optimizing drug candidates for clinical trials.

The pharmacokinetic properties of Benzamide, N-methyl-2-(methylamino)- are also under investigation. Understanding how this compound is metabolized and excreted in vivo is essential for determining its therapeutic window and potential side effects. Preclinical studies have begun to unravel the metabolic pathways involved, providing insights into how structural modifications can influence these processes.

In conclusion, Benzamide, N-methyl-2-(methylamino)- (CAS No. 32212-33-2) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of novel drugs.